2-acetyl-4-methylphenyl 3-nitrobenzoate

• IUPAC Name: (2-acetyl-4-methylphenyl) 3-nitrobenzoate
• InChI: InChI=1S/C16H13NO5/c1-10-6-7-15(14(8-10)11(2)18)22-16(19)12-4-3-5-13(9-12)17(20)21/h3-9H,1-2H3
• InChI Key: KLFPEVXZXKCSOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)C
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

2-acetyl-4-methylphenyl 3-nitrobenzoate, also known as amfenac, is an organic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is commonly used to treat pain, inflammation, and fever.

Mechanism of Action

The mechanism of action of 2-acetyl-4-methylphenyl 3-nitrobenzoate involves the inhibition of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, 2-acetyl-4-methylphenyl 3-nitrobenzoate reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Amfenac has been shown to have several biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are involved in the inflammatory response. It has also been shown to reduce the activity of neutrophils, which are involved in the immune response. Additionally, 2-acetyl-4-methylphenyl 3-nitrobenzoate has been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Amfenac has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, making it a well-characterized compound. However, there are also limitations to its use. It has been shown to have some cytotoxic effects, which may limit its use in certain experiments. Additionally, its mechanism of action may not be specific to a particular target, which may limit its use in certain studies.

Future Directions

For the study of 2-acetyl-4-methylphenyl 3-nitrobenzoate include the development of more specific COX inhibitors, the study of its antioxidant properties, and the use of 2-acetyl-4-methylphenyl 3-nitrobenzoate in combination with other drugs.

Synthesis Methods

The synthesis of 2-acetyl-4-methylphenyl 3-nitrobenzoate involves the reaction between 2-acetyl-4-methylphenol and 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained by filtration and recrystallization.

Scientific Research Applications

A number of studies have been conducted on the scientific research applications of 2-acetyl-4-methylphenyl 3-nitrobenzoate. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation, pain, and fever. Amfenac has been used in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory conditions.